Cas no 2171162-95-9 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid
• CAS No: 2171162-95-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5902126
• PubChem ID: 165806341
• Update Time: 2025-06-30

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid
• (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}pentanoic acid
• EN300-1497786
• 2171162-95-9

• Inchi： 1S/C28H28N2O5/c1-3-8-25(27(32)33)29-26(31)22-15-17(2)13-14-24(22)30-28(34)35-16-23-20-11-6-4-9-18(20)19-10-5-7-12-21(19)23/h4-7,9-15,23,25H,3,8,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t25-/m1/s1
• InChI Key： RVDNWXIGWGKMMH-RUZDIDTESA-N
• SMILES： O(C(NC1C=CC(C)=CC=1C(N[C@@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid

Research Brief on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid (CAS: 2171162-95-9)

In recent years, the compound (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid (CAS: 2171162-95-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the pentanoic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for its application in large-scale pharmaceutical production.

One of the key areas of investigation involves the use of this compound as a building block in peptide synthesis. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. Researchers have demonstrated that (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid can be efficiently incorporated into peptide chains, enabling the construction of complex peptides with high precision. This capability is particularly valuable for the development of peptide-based therapeutics, which are increasingly being explored for their high specificity and low toxicity.

In addition to its utility in peptide synthesis, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid has shown promise in the design of targeted drug delivery systems. By conjugating this molecule to therapeutic agents or nanoparticles, researchers have been able to enhance the stability and bioavailability of drugs. Preliminary in vitro studies have indicated that such conjugates can improve cellular uptake and reduce off-target effects, thereby increasing the therapeutic index of the delivered compounds.

Despite these advancements, challenges remain in the widespread adoption of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid. Issues such as solubility, stability under physiological conditions, and potential immunogenicity need to be addressed through further research. Ongoing studies are exploring modifications to the molecular structure to overcome these limitations while retaining its beneficial properties.

In conclusion, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid (CAS: 2171162-95-9) represents a promising tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis and drug delivery highlight its versatility and potential to contribute to the development of next-generation therapeutics. Continued research and optimization will be essential to fully realize its capabilities and translate these findings into clinical applications.